N-{1-[1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}-3-methylbutanamide

• IUPAC Name: N-[2-[1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]-3-methylbutanamide
• InChI: InChI=1S/C20H20ClN7O/c1-12(2)7-18(29)25-17-8-13(3)26-28(17)20-16-10-24-27(19(16)22-11-23-20)15-6-4-5-14(21)9-15/h4-6,8-12H,7H2,1-3H3,(H,25,29)
• InChI Key: KIDZXLCEPXMQAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)CC(C)C)C2=NC=NC3=C2C=NN3C4=CC(=CC=C4)Cl
• Molecular Formula: C20H20ClN7O
• Molecular Weight: 409.9 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group.

Synthesis Analysis

The synthesis of similar compounds has been done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields. The synthesis involves the formation of pyrazol-3-one substrates.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include the 1,3-dipolar cycloaddition reaction of alkyne with various aromatic and aliphatic azide using Cu (II) catalyst in the presence of Sodium ascorbate.

Scientific Research Applications

Inhibition of Akt Kinases

. Akt kinases play a crucial role in cell survival and growth, so inhibiting them can have significant implications in cancer research. .

Anticancer Applications

. This suggests that it could be used in the development of new anticancer drugs, particularly for breast cancer.

Antibacterial Activity

. This suggests potential applications in the development of new antibacterial agents.

Antifungal Activity

. This indicates potential use in the creation of new antifungal drugs.

Anticonvulsant Properties

. This suggests potential applications in the treatment of epilepsy and other seizure disorders.

Antinociceptive Activity

. This could mean the compound has potential applications in the development of new analgesics or painkillers.

Future Directions

The future directions for this compound could involve further optimization as an anticancer agent. Additionally, the compound could be investigated for its potential as a CDK2 inhibitor.

Mechanism of Action

Target of Action

The primary target of this compound is Protein Kinase B (PKB or Akt) . PKB is a key component of intracellular signaling pathways that regulate growth and survival . It is frequently deregulated in cancer, making it an attractive target for antitumor agents .

Mode of Action

This compound acts as an ATP-competitive inhibitor of PKB . It has been optimized to provide nanomolar inhibitors with up to 150-fold selectivity for inhibition of PKB over the closely related kinase PKA . This means it competes with ATP for binding to the kinase, thereby inhibiting its activity .

Biochemical Pathways

The compound affects the phosphatidylinositol-3 kinase (PI3K) signaling pathway . This pathway is activated by the binding of extracellular growth factors to tyrosine receptor kinases at the cell surface, leading to the production of phosphatidylinositol-3,4,5 triphosphate (PI(3,4,5)P3). PKB binds to PI(3,4,5)P3, promoting its activation by phosphorylation . Activated PKB signals through phosphorylation of several enzyme or transcription factor substrates, including GSK3β, FKHRL1, BAD, and mTOR, to promote proliferation, protein translation, progression through the cell cycle, and antiapoptotic survival .

Pharmacokinetics

The compound has demonstrated good preclinical drug metabolism and pharmacokinetics (DMPK) properties . Compounds containing 4-amino-4-benzylpiperidines underwent metabolism in vivo, leading to rapid clearance and low oral bioavailability . Variation of the linker group between the piperidine and the lipophilic substituent identified 4-amino-1-(7H-pyrrolo[2,3-d]-pyrimidin-4-yl)piperidine-4-carboxamides as potent and orally bioavailable inhibitors of PKB .

Result of Action

The compound modulates biomarkers of signaling through PKB in vivo and strongly inhibits the growth of human tumor xenografts in nude mice at well-tolerated doses . This indicates that the compound has a significant impact on the molecular and cellular effects of PKB’s action.